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SSR 146977 hydrochloride SSR 146977 hydrochloride Potent and selective NK3 receptor antagonist (Ki values are 0.26 and 19.3 nM in CHO cells expressing the human NK3 and NK2 receptor respectively). Also inhibits senktide-induced inositol monophosphate formation and intracellular calcium mobilization (IC50 = 10 nM).
Brand Name: Vulcanchem
CAS No.: 264618-38-4
VCID: VC0004664
InChI: InChI=1S/C35H42Cl2N4O2.ClH/c1-39(2)33(43)38-35(28-13-7-4-8-14-28)19-23-40(24-20-35)21-9-17-34(29-15-16-30(36)31(37)25-29)18-10-22-41(26-34)32(42)27-11-5-3-6-12-27;/h3-8,11-16,25H,9-10,17-24,26H2,1-2H3,(H,38,43);1H/t34-;/m0./s1
SMILES: CN(C)C(=O)NC1(CCN(CC1)CCCC2(CCCN(C2)C(=O)C3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl)C5=CC=CC=C5.Cl
Molecular Formula: C35H43Cl3N4O2
Molecular Weight: 658.105

SSR 146977 hydrochloride

CAS No.: 264618-38-4

Inhibitors

VCID: VC0004664

Molecular Formula: C35H43Cl3N4O2

Molecular Weight: 658.105

SSR 146977 hydrochloride - 264618-38-4

CAS No. 264618-38-4
Product Name SSR 146977 hydrochloride
Molecular Formula C35H43Cl3N4O2
Molecular Weight 658.105
IUPAC Name 3-[1-[3-[(3R)-1-benzoyl-3-(3,4-dichlorophenyl)piperidin-3-yl]propyl]-4-phenylpiperidin-4-yl]-1,1-dimethylurea;hydrochloride
Standard InChI InChI=1S/C35H42Cl2N4O2.ClH/c1-39(2)33(43)38-35(28-13-7-4-8-14-28)19-23-40(24-20-35)21-9-17-34(29-15-16-30(36)31(37)25-29)18-10-22-41(26-34)32(42)27-11-5-3-6-12-27;/h3-8,11-16,25H,9-10,17-24,26H2,1-2H3,(H,38,43);1H/t34-;/m0./s1
Standard InChIKey HYPKKQPFHSNZBY-GXUZKUJRSA-N
SMILES CN(C)C(=O)NC1(CCN(CC1)CCCC2(CCCN(C2)C(=O)C3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl)C5=CC=CC=C5.Cl
Description Potent and selective NK3 receptor antagonist (Ki values are 0.26 and 19.3 nM in CHO cells expressing the human NK3 and NK2 receptor respectively). Also inhibits senktide-induced inositol monophosphate formation and intracellular calcium mobilization (IC50 = 10 nM).
Synonyms N1-[1-3-[(3R)-1-Benzoyl-3-(3-(3,4-dichlorophenyl)-3-piperidinyl]propyl]-4-phenyl-piperidinyl]-N,N-dimethylurea hydrochloride
PubChem Compound 90488827
Last Modified Nov 11 2021
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